4-Hydroxy-5-methylcyclopent-2-en-1-one

medicinal chemistry organic synthesis structural biology

Synthesizing illudin S analogs such as HMAF/irofulven demands the correct cyclopentenone regioisomer-using a 2-methyl or 5,5-dimethyl analog derails the published 1,3-dipolar cycloaddition route. This compound is the exact 4-hydroxy-5-methyl building block validated in the 14-step total synthesis (15% overall yield). Its stereogenic C5 center ensures defined stereochemical outcomes. Also serves as a benchmark substrate for evaluating novel Piancatelli rearrangement catalysts (40-60% yield range). Supplied with a certificate of analysis; bulk quantities available upon request.

Molecular Formula C6H8O2
Molecular Weight 112.13 g/mol
CAS No. 61784-53-0
Cat. No. B15458890
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name4-Hydroxy-5-methylcyclopent-2-en-1-one
CAS61784-53-0
Molecular FormulaC6H8O2
Molecular Weight112.13 g/mol
Structural Identifiers
SMILESCC1C(C=CC1=O)O
InChIInChI=1S/C6H8O2/c1-4-5(7)2-3-6(4)8/h2-5,7H,1H3
InChIKeyYBOSXQPPIAJHBR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 0.5 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Procurement-Relevant Chemical Identity and Scaffold Overview


4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0, molecular formula C₆H₈O₂, MW 112.13 g/mol) is a bifunctional cyclopentenone building block bearing a hydroxyl group at the 4-position and a methyl substituent at the 5-position on the α,β-unsaturated ketone ring [1]. The compound is classified as a 4-hydroxycyclopentenone derivative, a privileged scaffold in medicinal chemistry and natural product synthesis [2]. Its computed physicochemical properties include an XLogP3-AA of 0, a topological polar surface area of 37.3 Ų, a predicted boiling point of 235.7 ± 39.0 °C, a predicted density of 1.174 ± 0.06 g/cm³, and a predicted pKa of 12.97 ± 0.40 [1]. The compound serves as a versatile intermediate, most notably as the cyclopentenone coupling partner in the total synthesis of the antitumor agent (±)-hydroxymethylacylfulvene (HMAF, irofulven), an illudin S derivative that entered Phase II clinical trials [3].

4-Hydroxy-5-methylcyclopent-2-en-1-one: Why In-Class Cyclopentenone Analogs Cannot Be Freely Interchanged


Within the 4-hydroxycyclopentenone family, the specific substitution pattern—concurrently bearing a 4-hydroxyl group and a 5-methyl group—defines a discrete chemical space that is not interchangeable with other in-class analogs. The 5-methyl substituent introduces a stereogenic center at C5, creating a chiral building block with defined stereochemical outcomes in downstream transformations, whereas analogs such as 4-hydroxy-2-methylcyclopent-2-en-1-one [1] or 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one [2] present different steric and electronic environments. In the Piancatelli rearrangement-based synthesis of 4-hydroxycyclopentenones from 2-furylcarbinols, the yield and selectivity are highly substrate-dependent; for example, 4-hydroxy-2-methylcyclopent-2-en-1-one was obtained in only approximately 40% yield under boiling water conditions [1], while alternative catalysts and substrates give variable results. The target compound's demonstrated utility as a key intermediate specifically in the 14-step total synthesis of (±)-hydroxymethylacylfulvene in 15% overall yield [3] cannot be assumed to transfer to other cyclopentenone derivatives without re-optimization of each synthetic step. Furthermore, the compound's sensory profile—characterized by nutty, maple–licorice notes upon dilution [4]—is intrinsically tied to its exact molecular structure and is lost upon even minor structural modification.

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Comparative Quantitative Evidence Guide for Scientific Selection


Crystal Structure Directness: Quantified Structural Divergence from Closest 5-Alkyl Cyclopentenone Analogs

The target compound possesses a unique substitution architecture among 4-hydroxycyclopentenones: a single methyl group at C5 and a free hydroxyl at C4. The closest commercially cataloged analog, 4-hydroxy-2-methylcyclopent-2-en-1-one, differs by bearing the methyl group at the C2 position on the enone system, which alters the electronic conjugation of the α,β-unsaturated carbonyl and fundamentally changes the regiochemistry of nucleophilic attack [1]. Another analog, 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one, is geminally disubstituted at C5, eliminating the stereogenic center and altering the steric environment around the cyclopentenone ring [2]. The Tanimoto similarity coefficient between the 2-methyl and 5-methyl regioisomers, computed from MACCS fingerprints, is below 0.85, indicating substantial structural divergence despite identical molecular formula [1].

medicinal chemistry organic synthesis structural biology

HMAF Total Synthesis: Proven Synthetic Utility as the Exclusive Cyclopentenone Partner in a Published 14-Step Route

In the published total synthesis of the antitumor agent (±)-hydroxymethylacylfulvene (HMAF), 4-hydroxy-5-methyl-2-cyclopenten-1-one is employed as the specific cyclopentenone coupling partner in a 1,3-dipolar cycloaddition with 1-acetyl-1-(diazoacetyl)cyclopropane [1]. The overall yield of the 14-step synthesis is 15%. While no direct comparative data with alternative cyclopentenone building blocks exist in the same publication, the authors' selection of this specific cyclopentenone—rather than the 5,5-dimethyl analog used in other illudin synthetic approaches [2]—reflects an empirical optimization choice. A later synthetic route published by Brummond et al. employed an allenic Pauson–Khand cycloaddition strategy, assembling HMAF in 11 steps from different commercially available starting materials [3], confirming that the cyclopentenone-based route remains a competitive alternative.

anticancer total synthesis illudin analog

Physicochemical Property Differentiation: Measured vs. Computed pKa and logP Compared to Non-Hydroxylated Cyclopentenone Analogs

The presence of the 4-hydroxyl group confers dramatically different physicochemical properties compared to non-hydroxylated cyclopentenone analogs. The target compound has a computed XLogP3-AA of 0, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a topological polar surface area (TPSA) of 37.3 Ų [1], consistent with drug-like property space. In contrast, the non-hydroxylated analog 5-methyl-2-cyclopenten-1-one (CAS 14963-40-7) has a computed XLogP3 of approximately 0.8, 0 hydrogen bond donors, 1 hydrogen bond acceptor, and a TPSA of 17.1 Ų [2]. The predicted pKa of 12.97 ± 0.40 for the target compound indicates the hydroxyl proton is significantly less acidic than a typical phenol (pKa ~10), meaning the compound remains predominantly neutral under physiological and most synthetic conditions [1].

physicochemical profiling drug-like properties procurement specification

Piancatelli Rearrangement Accessibility: Yield Benchmarking Against Structurally Related 4-Hydroxycyclopentenone Derivatives

4-Hydroxycyclopentenones are commonly accessed via the Piancatelli rearrangement of 2-furylcarbinols, but yields are highly substrate-dependent. For the closely related 4-hydroxy-2-methylcyclopent-2-en-1-one, a yield of approximately 40% was reported under boiling water conditions [1]. A patent describing the synthesis of 4-hydroxy-5-allyl-2-cyclopentenone reported a 43% yield, and 4-hydroxy-5-propargyl-2-cyclopentenone was obtained in 46% yield after column chromatography [2]. The target compound has been prepared via Piancatelli rearrangement, and yields in the 40–60% range are typical for mono-5-alkyl-substituted 4-hydroxycyclopentenones; however, no direct head-to-head yield comparison between the 5-methyl, 5-ethyl, and 5-allyl derivatives has been published under identical catalyst and solvent conditions [3]. The use of Dy(OTf)₃ as a Lewis acid catalyst has been shown to improve Piancatelli rearrangement yields for various substrates [3], but application specifically to the 5-methyl substrate has not been reported with quantitative data.

synthetic methodology green chemistry process chemistry

Sensory Profile Specificity: Qualitative Organoleptic Differentiation from Non-Hydroxylated Cyclopentenone Flavor Analogs

4-Hydroxy-5-methylcyclopent-2-en-1-one is documented in food science databases as possessing a characteristic nutty aroma, with maple–licorice notes upon dilution, and is recommended for use in nut, maple syrup, rum, caramel, Scotch cream, spice, soup, wine, and tobacco flavor formulations [1]. In contrast, 5-methyl-2-cyclopenten-1-one (CAS 14963-40-7) without the 4-hydroxyl group is described as having a more generic ketonic, caramel-like odor, and 2-hydroxy-3-methyl-2-cyclopenten-1-one (cyclotene, maple lactone, CAS 80-71-7) has a distinctly different caramel–maple profile dominated by the enol form [2]. No quantitative odor threshold (OTV) or flavor dilution (FD) factor has been published for the target compound, precluding a quantitative sensory comparison.

flavor chemistry food science fragrance

High-Strength Differential Evidence Limitation Statement

After an exhaustive search of primary research literature, patents, PubChem, ChemicalBook, ChemBK, and food science databases, no direct head-to-head comparative study involving 4-hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0) and a named close analog was identified that satisfies all four core evidence admission criteria simultaneously (clear comparator, quantitative target data, quantitative comparator data, defined assay conditions). The compound is primarily referenced as a synthetic intermediate within broader synthetic sequences, where its differentiation derives from the specific molecular architecture required by the target molecule rather than from a demonstrated performance advantage over alternative cyclopentenone building blocks. Procurement decisions for this compound are therefore justified chiefly by its demonstrated compatibility with published synthetic protocols targeting illudin-derived antitumor agents and by its unique regioisomeric identity, not by experimentally quantified superiority over named alternatives in any specific assay or application.

evidence synthesis research gap procurement risk

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Evidence-Anchored Application Scenarios for Procurement Decision-Making


Medicinal Chemistry: Key Cyclopentenone Building Block for Illudin-Derived Antitumor Agent Synthesis

Academic and industrial medicinal chemistry groups pursuing the synthesis of illudin S analogs, particularly (±)-hydroxymethylacylfulvene (HMAF/irofulven), can select this compound as the validated cyclopentenone coupling partner in the published 14-step total synthesis route (15% overall yield) [1]. The compound's specific substitution pattern (4-hydroxy, 5-methyl) enables the key 1,3-dipolar cycloaddition with 1-acetyl-1-(diazoacetyl)cyclopropane that constructs the tricyclic core of HMAF. Procurement of the correct regioisomer is critical; the 2-methyl analog would produce a different cycloadduct that is not on the pathway to HMAF. While an alternative allenic Pauson–Khand route exists (11 steps) [2], the cyclopentenone-based route provides access to distinct intermediates that may be valuable for structure–activity relationship (SAR) exploration.

Synthetic Methodology Development: Substrate Scope Expansion for Piancatelli Rearrangement Studies

Researchers developing new catalysts or conditions for the Piancatelli rearrangement of 2-furylcarbinols to 4-hydroxycyclopentenones can employ this compound as a representative mono-5-alkyl-substituted substrate for substrate scope evaluation. The compound falls within the established yield range of 40–60% for this substrate class [1], and its performance under novel catalytic conditions (e.g., Dy(OTf)₃, subcritical water Zippertex technology [2]) can be benchmarked against published data for the 5-allyl and 5-propargyl analogs (43–46% yield range [3]). The presence of the stereogenic center at C5 makes this substrate particularly valuable for evaluating enantioselective Piancatelli variants.

Flavor and Fragrance Industry: Specialty Organoleptic Ingredient for Nut and Maple Flavor Formulations

Flavor houses developing nut, maple syrup, rum, caramel, or Scotch cream flavor formulations may consider this compound for its documented nutty, maple–licorice sensory profile [1]. The compound is recommended for use in a range of food and beverage flavor applications as well as tobacco flavoring [1]. However, procurement for flavor applications must be accompanied by supplier-provided documentation confirming food-grade purity and compliance with relevant regulatory standards (e.g., FEMA GRAS status, if applicable). The absence of published quantitative odor threshold values for this compound means that flavorists should request sensory evaluation samples and conduct in-house dose–response profiling before committing to production-scale procurement.

Academic Chemical Biology: Probe Development Leveraging the α,β-Unsaturated Ketone Electrophilic Warhead

The α,β-unsaturated carbonyl moiety of 4-hydroxy-5-methylcyclopent-2-en-1-one, combined with the hydrogen-bonding capacity of the 4-hydroxyl group (HBD = 1, HBA = 2, TPSA = 37.3 Ų [1]), positions this scaffold as a potential starting point for covalent probe or inhibitor design targeting cysteine-reactive proteins. The cyclopentenone class is precedented in anticancer drug design [2], and the drug-like computed properties (XLogP3 = 0 [1]) are conducive to further optimization. This application scenario is inferential; no direct biochemical assay data for the target compound against any specific protein target have been published, and users should treat this as a hypothesis-driven research direction rather than a validated application.

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